Cas no 95459-64-6 (3-Methoxy-4-(pentyloxy)benzoic acid)

• Product Name: 3-Methoxy-4-(pentyloxy)benzoic acid
• CAS No: 95459-64-6
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• MDL: MFCD02726427
• CID: 3047180
• PubChem ID: 1579630
• Update Time: 2025-07-18

3-Methoxy-4-(pentyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(pentyloxy)benzoic acid
• SCHEMBL2329752
• 3-methoxy-4-(pentyloxy)benzoicacid
• BBL018043
• 95459-64-6
• VS-06647
• STK505669
• AE-641/40198066
• AKOS000152185
• ALBB-008964
• 3-methoxy-4-pentoxybenzoic acid
• MFCD02726427
• H24914

• MDL： MFCD02726427
• Inchi： 1S/C13H18O4/c1-3-4-5-8-17-11-7-6-10(13(14)15)9-12(11)16-2/h6-7,9H,3-5,8H2,1-2H3,(H,14,15)
• InChI Key： HVTHYMNEWWNSKM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1OC)CCCCC

Computed Properties

• Exact Mass: 238.121
• Monoisotopic Mass: 238.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Methoxy-4-(pentyloxy)benzoic acid

Professional Introduction to 3-Methoxy-4-(pentyloxy)benzoic acid (CAS No. 95459-64-6)

3-Methoxy-4-(pentyloxy)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 95459-64-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This benzoic acid derivative features a methoxy group at the 3-position and a pentyloxy group at the 4-position, which endow it with unique structural and functional properties. The compound’s molecular structure not only makes it a valuable intermediate in synthetic chemistry but also positions it as a potential candidate for various biological applications, particularly in the development of novel therapeutic agents.

The synthesis of 3-Methoxy-4-(pentyloxy)benzoic acid involves sophisticated organic reactions that highlight the compound’s versatility. The introduction of the methoxy and pentyloxy substituents requires precise control over reaction conditions, often involving palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. These synthetic pathways underscore the compound’s importance in fine chemical manufacturing, where high purity and yield are critical. Recent advancements in catalytic systems have further refined these processes, making the production of 3-Methoxy-4-(pentyloxy)benzoic acid more efficient and scalable.

In the realm of pharmaceutical research, 3-Methoxy-4-(pentyloxy)benzoic acid has been explored for its pharmacological potential. The presence of aromatic rings and hydroxyl-containing side chains suggests that this compound may exhibit properties such as anti-inflammatory, antioxidant, or antimicrobial activities. Studies have begun to investigate its interactions with biological targets, including enzymes and receptors, to evaluate its therapeutic efficacy. For instance, researchers have examined its capacity to modulate cytochrome P450 enzymes, which are crucial in drug metabolism and detoxification processes.

One of the most compelling aspects of 3-Methoxy-4-(pentyloxy)benzoic acid is its role as a building block in drug discovery. Its structural motif is reminiscent of natural products that have shown significant biological activity, prompting chemists to explore its derivatives for enhanced pharmacological effects. Computational modeling and high-throughput screening techniques have been employed to identify analogs with improved binding affinity and selectivity. These efforts align with the broader trend in medicinal chemistry toward rational drug design, where structural modifications are guided by detailed mechanistic insights.

The compound’s utility extends beyond pharmaceutical applications into materials science and agrochemical research. Its aromatic framework and functional groups make it a candidate for developing advanced polymers or specialty chemicals that exhibit tailored physical properties. Additionally, modifications to its structure could yield compounds with enhanced biodegradability or environmental compatibility, addressing growing concerns about sustainable chemistry practices.

Recent publications highlight the use of 3-Methoxy-4-(pentyloxy)benzoic acid in innovative synthetic methodologies. For example, researchers have leveraged its reactive sites to construct complex heterocyclic frameworks through multi-component reactions or transition-metal-catalyzed cyclizations. These strategies not only expand the synthetic toolbox but also provide access to novel scaffolds for drug development. The compound’s adaptability in such transformations underscores its significance as a versatile intermediate in organic synthesis.

The future prospects for 3-Methoxy-4-(pentyloxy)benzoic acid are promising, driven by ongoing research into its biological activities and synthetic applications. Collaborative efforts between academia and industry are likely to accelerate its exploration across multiple domains. As new analytical techniques and computational tools become available, the understanding of this compound will continue to evolve, revealing further opportunities for innovation.